(1R,2R)-7-Methoxy-2-propanamido-1,2,3,4-tetrahydronaphthalen-1-yl methoxy(phenyl)acetate

• IUPAC Name: [(1R,2R)-7-methoxy-2-(propanoylamino)-1,2,3,4-tetrahydronaphthalen-1-yl] 2-methoxy-2-phenylacetate
• InChI: InChI=1S/C23H27NO5/c1-4-20(25)24-19-13-11-15-10-12-17(27-2)14-18(15)22(19)29-23(26)21(28-3)16-8-6-5-7-9-16/h5-10,12,14,19,21-22H,4,11,13H2,1-3H3,(H,24,25)/t19-,21?,22-/m1/s1
• InChI Key: UDKLJDIBERKFNQ-PSQUCKQXSA-N
• Canonical SMILES: CCC(=O)NC1CCC2=C(C1OC(=O)C(C3=CC=CC=C3)OC)C=C(C=C2)OC
• Isomeric SMILES: CCC(=O)N[C@@H]1CCC2=C([C@H]1OC(=O)C(C3=CC=CC=C3)OC)C=C(C=C2)OC
• Molecular Formula: C23H27NO5
• DSSTOX Substance ID: DTXSID50857985
• Molecular Weight: 397.5 g/mol
• CAS RN: 88058-69-9

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The structure can provide information about the functional groups present in the molecule, which can give insights into its reactivity.

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of an organic compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. This can provide information about the compound’s reactivity and stability, and can also help to confirm its structure.

Physical And Chemical Properties Analysis

This can include determining the compound’s melting point, boiling point, solubility in various solvents, and its acidity or basicity. Spectroscopic properties, such as its UV/Vis absorption spectrum, can also be determined.

Mechanism of Action

If the compound is a drug or a biologically active substance, studies may be carried out to determine its mechanism of action. This can involve in vitro studies with purified proteins or cells, and in vivo studies with animals.

Safety and Hazards

Material safety data sheets (MSDS) provide information on the hazards associated with a chemical, as well as advice on handling, storage, and disposal.

Future Directions

This could involve further studies to fully explore the compound’s properties, potential uses, and mechanisms of action. It could also involve the synthesis of analogs to the compound, to see if they have improved properties.